Cas no 1806784-28-0 (3-Chloro-6-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-Chloro-6-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806784-28-0
• MF: C₇H₄ClF₂NO
• MW: 191.562567710876
• CID: 4926018
• Update Time: 2025-09-28

3-Chloro-6-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C7H4ClF2NO/c8-4-1-2-5(7(9)10)11-6(4)3-12/h1-3,7H
• InChI Key： GCXWTXXKMIYNBB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)F)=NC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-6-(difluoromethyl)pyridine-2-carboxaldehyde

Introduction to 3-Chloro-6-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806784-28-0)

3-Chloro-6-(difluoromethyl)pyridine-2-carboxaldehyde, with the CAS number 1806784-28-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound is characterized by its unique structural features, including a chloro-substituted pyridine ring and a difluoromethyl group, which contribute to its diverse chemical and biological properties. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of 3-Chloro-6-(difluoromethyl)pyridine-2-carboxaldehyde.

Chemical Structure and Properties

3-Chloro-6-(difluoromethyl)pyridine-2-carboxaldehyde is a heterocyclic compound with a molecular formula of C₉H₅ClF_{23-Chloro-6-(difluoromethyl)pyridine-2-carboxaldehyde an attractive candidate for various chemical transformations and biological studies.}

Synthesis Methods

The synthesis of 3-Chloro-6-(difluoromethyl)pyridine-2-carboxaldehyde has been reported in several studies, each employing different strategies to achieve the desired product. One common approach involves the reaction of 3-chloro-6-bromopyridine with difluoromethyltrimethylsilane (DFMS) followed by deprotection to form the aldehyde. Another method involves the use of a palladium-catalyzed cross-coupling reaction between 3-chloropyridine-2-carbaldehyde and difluoromethylzinc chloride. These synthetic routes highlight the versatility of this compound and provide chemists with multiple options for its preparation.

Biological Applications

3-Chloro-6-(difluoromethyl)pyridine-2-carboxaldehyde has shown promising potential in various biological applications, particularly in drug discovery and development. Recent studies have demonstrated its utility as a building block for the synthesis of bioactive molecules. For instance, it has been used to develop novel inhibitors of specific enzymes involved in disease pathways. The difluoromethyl group is known to enhance the potency and selectivity of these inhibitors, making them valuable tools in medicinal chemistry.

In addition to enzyme inhibition, 3-Chloro-6-(difluoromethyl)pyridine-2-carboxaldehyde has been explored for its potential as an agrochemical intermediate. Its ability to modulate plant growth and development has been studied in several agricultural contexts, highlighting its broad applicability beyond medicinal chemistry.

Analytical Techniques

The characterization of 3-Chloro-6-(difluoromethyl)pyridine-2-carboxaldehyde relies on a combination of analytical techniques to ensure its purity and identity. High-performance liquid chromatography (HPLC), gas chromatography (GC), and mass spectrometry (MS) are commonly employed for this purpose. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for elucidating the molecular structure and confirming the presence of key functional groups such as the chloro and difluoromethyl moieties.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including 3-Chloro-6-(difluoromethyl)pyridine-2-carboxaldehyde. While this compound is not classified as a hazardous material or controlled substance, it is important to follow standard laboratory safety protocols during its synthesis, handling, and storage. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times to minimize exposure risks.

FUTURE PERSPECTIVES AND CONCLUSIONS

The unique structural features and versatile properties of 3-Chloro-6-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806784-28-0) make it an exciting molecule for further research and development. Its potential applications in medicinal chemistry, agrochemicals, and other fields continue to expand as new synthetic methods and biological studies emerge. As researchers continue to explore the full range of possibilities offered by this compound, it is likely that new insights and innovations will arise, contributing to advancements in both science and industry.